Cas no 87675-67-0 (Acetamide, 2-chloro-N-[2-(1,1-diethoxyethyl)-4-methyl-3-thienyl]-)

• Product Name: Acetamide, 2-chloro-N-[2-(1,1-diethoxyethyl)-4-methyl-3-thienyl]-
• CAS No: 87675-67-0
• MF: C₁₃H₂₀ClNO₃S
• MW: 305.820801734924
• CID: 653673
• PubChem ID: 23222034
• Update Time: 2025-04-19

Acetamide, 2-chloro-N-[2-(1,1-diethoxyethyl)-4-methyl-3-thienyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-[2-(1,1-diethoxyethyl)-4-methyl-3-thienyl]-
• 2-chloro-N-[2-(1,1-diethoxyethyl)-4-methylthiophen-3-yl]acetamide
• 87675-67-0
• SCHEMBL7827723
• DTXSID30631301

• Inchi： 1S/C13H20ClNO3S/c1-5-17-13(4,18-6-2)12-11(9(3)8-19-12)15-10(16)7-14/h8H,5-7H2,1-4H3,(H,15,16)
• InChI Key： KXBMRJFFKMUUMS-UHFFFAOYSA-N
• SMILES： ClCC(NC1C(C)=CSC=1C(C)(OCC)OCC)=O

Computed Properties

• Exact Mass: 305.0852424g/mol
• Monoisotopic Mass: 305.0852424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.8Ų